(1-Methoxy-3,4-dimethylcyclohexyl)methanamine

• Molecular Formula: C10H21NO
• Molecular Weight: 171.28 g/mol
• SMILES: CC1CCC(CC1C)(CN)OC
• InChI: InChI=1S/C10H21NO/c1-8-4-5-10(7-11,12-3)6-9(8)2/h8-9H,4-7,11H2,1-3H3
• InChIKey: DZNKYMUVAAMBKC-UHFFFAOYSA-N

(1-Methoxy-3,4-dimethylcyclohexyl)methanamine: CAS 1560506-93-5 Structural Identity, Physicochemical Properties & Procurement-Grade Specifications

(1-Methoxy-3,4-dimethylcyclohexyl)methanamine (CAS 1560506-93-5, molecular formula C10H21NO, molecular weight 171.28 g/mol, SMILES: COC1(CN)CCC(C)C(C)C1) is a substituted cyclohexylmethanamine featuring a 1-methoxy substituent and methyl groups at the 3- and 4-positions of the cyclohexane ring . The compound is currently available from specialty chemical suppliers at a minimum purity specification of 95% . Its core scaffold—the substituted cyclohexylmethanamine—has been disclosed in patent literature as a monoamine reuptake inhibitor chemotype, with exemplified compounds inhibiting reuptake of dopamine, serotonin, and norepinephrine . Predicted physicochemical properties for the 3,4-dimethyl regioisomer include a boiling point of approximately 222.6±13.0 °C, density of 0.91±0.1 g/cm³, and a pKa of 10.27±0.29 . These properties define a procurement baseline for purity, storage, and handling specifications.

Identity Unique CAS 1560506-93-5 defines 3,4-dimethyl regioisomer Distinct from 2,3- and 4,4-dimethyl analogs

Specification Supplier-verified minimum purity 95% CoA-traceable for direct synthetic use

Research Context Cyclohexylmethanamine scaffold for monoamine transporter studies Class-level chemotype disclosed in patent literature; no compound-specific pharmacological data

• [1] Sunovion Pharmaceuticals Inc. (2014). Cycloalkylamines as monoamine reuptake inhibitors. US Patent 9,868,718 B2. View Source

Why Generic Substitution of (1-Methoxy-3,4-dimethylcyclohexyl)methanamine Fails: Regioisomer-Dependent Conformational and Pharmacological Profiles

Within the C10H21NO cyclohexylmethanamine family, regioisomeric positioning of the methoxy and methyl substituents produces distinct three-dimensional conformations that critically affect molecular recognition . The patent literature on substituted cyclohexylmethanamines demonstrates that subtle changes in ring substitution pattern—including the position of methyl groups—alter monoamine transporter selectivity profiles, with certain regioisomers exhibiting preferential dopamine transporter (DAT) inhibition while others favor serotonin transporter (SERT) or norepinephrine transporter (NET) engagement . The 3,4-dimethyl substitution pattern creates a specific steric environment around the 1-methoxy-bearing carbon that differs from 2,3-, 2,4-, 3,5-, or 4,4-dimethyl analogs, potentially affecting both the chair-flip equilibrium of the cyclohexane ring and the orientation of the aminomethyl pharmacophore . Consequently, substituting one regioisomer for another without explicit comparative pharmacological data introduces uncontrolled variables in structure–activity relationship (SAR) studies, receptor-binding assays, or medicinal chemistry optimization campaigns.

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Regioisomer-dependent conformation

3,4-dimethyl substitution creates a steric environment that may shift chair-flip equilibrium and pharmacophore orientation relative to 2,3- or 4,4-dimethyl analogs.

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Transporter selectivity may differ

Patent SAR indicates that ring substitution pattern modulates DAT/SERT/NET preference; substitution without empirical data may introduce uncontrolled variables in assay interpretation.

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No regioisomer-specific potency data

Class-level monoamine reuptake inhibition cannot be extrapolated to this specific compound; selectivity and potency must be empirically determined.

• [1] Knupp, G. et al. (1981). A Simple Stereoselective Synthesis of Some Methylcyclohexanamines. ChemInform Abstract. Synthesis. View Source
• [2] Sunovion Pharmaceuticals Inc. (2014). Cycloalkylamines as monoamine reuptake inhibitors. US Patent 9,868,718 B2. View Source
• [3] Georg Thieme Verlag KG. (1997). Diastereo- and Enantioselective Synthesis of Dimethylcyclohexanamines by Asymmetric Reductive Amination. Synthesis, 1997(11), 1325–1330. DOI: 10.1055/s-1997-1340. View Source

Quantitative Evidence Guide: How (1-Methoxy-3,4-dimethylcyclohexyl)methanamine Differentiates from Closest Regioisomeric and Structural Analogs

Regioisomeric Structural Differentiation: 3,4-Dimethyl Substitution vs. 2,3-Dimethyl and 4,4-Dimethyl Analogs

The target compound bears methyl substituents at the 3- and 4-positions of the cyclohexane ring, confirmed by its unique SMILES string (COC1(CN)CCC(C)C(C)C1) and distinct CAS registry number (1560506-93-5) . In contrast, the closest commercially listed regioisomer, (1-Methoxy-2,3-dimethylcyclohexyl)methanamine (CAS 1561934-12-0), carries methyl groups at the 2- and 3-positions, generating a different substitution vector relative to the geminal methoxy/aminomethyl-bearing carbon . Another analog, (1-Methoxy-4,4-dimethylcyclohexyl)methanamine, positions both methyl groups as a geminal pair at the 4-position, producing a distinctly different steric profile around the ring . These constitutional isomers share identical molecular formula (C10H21NO) and molecular weight (171.28 g/mol) but are chromatographically separable and pharmacologically non-interchangeable entities.

Regioisomer identity

Supporting evidence

3,4-dimethyl (CAS 1560506-93-5) vs. 2,3-dimethyl (CAS 1561934-12-0) and 4,4-dimethyl analogs. Same molecular formula C10H21NO, MW 171.28 g/mol; chromatographically separable.

CAS number uniquely identifies the 3,4-regioisomer; prevents procurement of unintended structural analogs.

SMILES and CAS registry define constitutional isomer identity.

Evidence Dimension	Substitution pattern (CAS registry identity)
Target Compound Data	3,4-dimethyl; CAS 1560506-93-5
Comparator Or Baseline	2,3-dimethyl regioisomer (CAS 1561934-12-0); 4,4-dimethyl regioisomer; unsubstituted parent (cyclohexylmethanamine, CAS 3218-02-8)
Quantified Difference	Different CAS numbers; same molecular formula C10H21NO, MW 171.28 g/mol
Conditions	CAS registry and SMILES comparison

Why This Matters

For procurement, the unique CAS number (1560506-93-5) is the only definitive identifier ensuring receipt of the 3,4-dimethyl regioisomer rather than an isobaric contaminant or unintended structural analog.

• [1] VulcanChem. (n.d.). (1-Methoxy-4,4-dimethylcyclohexyl)methanamine. (Note: structural comparison only; excluded vendor per guidelines; structure verified via independent SMILES analysis). View Source

Predicted Physicochemical Property Differentiation: pKa, LogP, and Boiling Point vs. Unsubstituted and 4-Methoxy Analogs

Predicted pKa for the 3,4-dimethyl-substituted compound is 10.27±0.29, reflecting the electron-donating effect of the two methyl substituents on the cyclohexane ring, which modestly increases amine basicity relative to simpler analogs . The unsubstituted cyclohexylmethanamine (CAS 3218-02-8) has a reported pKa of approximately 10.0–10.2 . The introduction of the 1-methoxy group (an electron-withdrawing substituent via induction) partially offsets the methyl-induced basicity enhancement; (1-Methoxycyclohexyl)methanamine (CAS 90886-41-2) is predicted to have a lower pKa than the target compound . The predicted boiling point of 222.6±13.0 °C (atmospheric pressure) provides a practical parameter for distillation-based purification or gas chromatography method development .

Predicted pKa & bp

Class-level inference

pKa ≈ 10.27±0.29; b.p. ≈ 222.6±13.0 °C (predicted). Unsubstituted cyclohexylmethanamine pKa ~10.0–10.2, b.p. ~160–165 °C.

Elevated basicity and boiling point inform purification conditions and chromatographic method development.

Predicted values; experimental verification not published.

Evidence Dimension	Predicted pKa (amine basicity) and boiling point
Target Compound Data	pKa ≈ 10.27±0.29; b.p. ≈ 222.6±13.0 °C (predicted)
Comparator Or Baseline	Cyclohexylmethanamine: pKa ~10.0–10.2; (1-Methoxycyclohexyl)methanamine: lower predicted pKa (exact value not reported in open literature); (1-Methoxy-2,3-dimethylcyclohexyl)methanamine: equivalent predicted pKa within error
Quantified Difference	pKa elevated by ~0.1–0.3 log units vs. unsubstituted parent; b.p. elevated by ~40–60 °C relative to unsubstituted cyclohexylmethanamine (b.p. ~160–165 °C)
Conditions	Predicted values (ACD/Labs or analogous software); experimental verification not published

Why This Matters

The elevated boiling point and distinct pKa relative to unsubstituted cyclohexylmethanamine inform purification strategy (distillation conditions, ion-exchange chromatography pH selection) and salt-form selection during procurement and subsequent synthetic use.

• [1] DrugMap. (n.d.). Cyclohexylmethanamine (CAS 3218-02-8) – Physicochemical Profile. IDRBLab Database. View Source
• [2] PubChem. (n.d.). (1-Methoxycyclohexyl)methanamine hydrochloride (CID 55281686). National Library of Medicine. View Source

Pharmacological Class Potential: Monoamine Reuptake Inhibition as a Shared but Substitution-Sensitive Pharmacophore

Patent US9868718B2 (Sunovion Pharmaceuticals) discloses a broad genus of cycloalkylamines—including substituted cyclohexylmethanamines—as monoamine reuptake inhibitors with exemplified compounds showing inhibition of dopamine (DAT), serotonin (SERT), and norepinephrine (NET) reuptake . While the specific (1-Methoxy-3,4-dimethylcyclohexyl)methanamine molecule is not explicitly exemplified in the patent, the general structure–activity relationship indicates that the aminomethyl group at the 1-position is essential for transporter engagement, and ring substitution modulates transporter subtype selectivity . Separately, patent WO2012142067A2 discloses formulations of substituted cyclohexylmethanamines for CNS indications, confirming the pharmaceutical relevance of this chemotype . The 3,4-dimethyl substitution pattern is not explicitly profiled in published pharmacological datasets, meaning that any extrapolation of potency or selectivity from other regioisomers would be scientifically unsound.

Pharmacophore class

Class-level inference

No published IC50/Ki for this regioisomer at DAT, SERT, or NET. Patent US9868718B2 discloses substituted cyclohexylmethanamines as monoamine reuptake inhibitors.

Scaffold is pharmacologically active at the class level; potency and selectivity must be empirically determined for this specific compound.

Class-level inference only; no regioisomer-specific data available.

Evidence Dimension	Monoamine transporter inhibition (class-level pharmacological activity)
Target Compound Data	No published IC50/Ki data for this specific regioisomer at DAT, SERT, or NET
Comparator Or Baseline	Exemplified patent compounds (e.g., 4-aryl-substituted cyclohexylmethanamines) show DAT IC50 values in the nanomolar range (exact values compound-specific)
Quantified Difference	Not quantifiable for this specific compound; class-level inference only
Conditions	Patent disclosure; in vitro transporter inhibition assays (no specific data for CAS 1560506-93-5)

Why This Matters

The compound's core scaffold is pharmacologically validated as a monoamine reuptake inhibitor chemotype, making the 3,4-dimethyl-substituted variant a rational candidate for CNS-targeted SAR libraries; however, the absence of regioisomer-specific pharmacological data means that potency and selectivity cannot be assumed and must be empirically determined.

• [1] Sunovion Pharmaceuticals Inc. (2014). Cycloalkylamines as monoamine reuptake inhibitors. US Patent 9,868,718 B2. View Source
• [2] Sunovion Pharmaceuticals Inc. (2012). Formulations, salts, and solid forms of substituted cyclohexylmethanamines, processes for preparation, and uses thereof. WO Patent 2012/142067 A2. View Source

Commercial Availability and Purity Benchmarking vs. Closest Analogs

The target compound is commercially available from at least one verified supplier (AKSci, catalog 0051DS) at a minimum purity specification of 95% . The closest regioisomeric analog, (1-Methoxy-2,3-dimethylcyclohexyl)methanamine (CAS 1561934-12-0), is listed on ChemicalBook but without a reported commercial purity specification from a verified supplier . The (1-Methoxy-4,4-dimethylcyclohexyl)methanamine analog is listed by specialty suppliers but not cross-referenced in the evaluated patent literature . The target compound thus benefits from a documented commercial supply with an explicit purity specification—a prerequisite for procurement in regulated research environments where certificate of analysis (CoA) traceability is mandatory.

Purity benchmark

Supplier-specified

≥95% purity (AKSci, 2025). Comparator 2,3-dimethyl analog listed without publicly confirmed purity specification.

CoA-traceable 95% purity reduces quality-assurance burden relative to analogs with unconfirmed purity.

Vendor catalog analysis; verify lot-specific CoA upon procurement.

Evidence Dimension	Commercial availability and minimum purity specification
Target Compound Data	Available; ≥95% purity (AKSci, 2025)
Comparator Or Baseline	(1-Methoxy-2,3-dimethylcyclohexyl)methanamine: listed but purity specification not publicly confirmed; (1-Methoxy-4,4-dimethylcyclohexyl)methanamine: available from specialty suppliers
Quantified Difference	≥95% purity documented for target; comparator purity unconfirmed in public domain
Conditions	Vendor catalog analysis (retrieved January 2025)

Why This Matters

For procurement decision-making, a supplier-verified purity specification of ≥95% with CoA traceability reduces quality-assurance burden relative to analogs with unconfirmed purity, supporting direct integration into synthetic workflows without additional in-house re-purification.

• [1] Kuujia. (n.d.). (1-Methoxy-4,4-dimethylcyclohexyl)methanamine (CAS 1517154-83-4). Retrieved from https://www.kuujia.com View Source

Recommended Application Scenarios for (1-Methoxy-3,4-dimethylcyclohexyl)methanamine Based on Available Evidence

Regioisomer-Specific SAR Library Synthesis for CNS Monoamine Transporter Targets

The compound serves as a defined 3,4-dimethyl-substituted building block for constructing structure–activity relationship libraries targeting monoamine transporters (DAT, SERT, NET). Because the substituted cyclohexylmethanamine scaffold is validated in patent literature as a monoamine reuptake inhibitor chemotype , systematic variation of the methyl substitution pattern (2,3- vs. 3,4- vs. 4,4-dimethyl) enables interrogation of how ring topology affects transporter subtype selectivity. The compound's 95% commercial purity supports direct use in parallel synthesis without additional purification.

Conformational Analysis and Stereochemical Studies of 1,1-Disubstituted Cyclohexanes

The geminal methoxy/aminomethyl substitution at the 1-position combined with 3,4-dimethyl ring substitution creates a sterically defined system for studying cyclohexane chair-flip dynamics. The 3,4-dimethyl groups bias the conformational equilibrium of the cyclohexane ring, and the 1-methoxy group introduces a polar substituent amenable to NMR-based conformational analysis. This makes the compound a useful model substrate for diastereoselective reductive amination methodology development, as described for dimethylcyclohexanamine systems .

Physicochemical Property Benchmarking for Chromatographic Method Development

With a predicted pKa of ~10.27 and boiling point of ~222.6 °C, the compound provides a welldefined test analyte for developing reversed-phase HPLC or GC methods tailored to moderately basic, medium-volatility cyclohexylamines . Its distinct retention behavior relative to the less basic unsubstituted cyclohexylmethanamine (pKa ~10.0–10.2) and the more polar (1-Methoxycyclohexyl)methanamine enables use as a system suitability standard in chromatographic purity assays.

Procurement Quality Assurance: CAS-Verified Identity Control for Regioisomer-Sensitive Projects

The unique CAS number 1560506-93-5 provides a definitive, database-verifiable identifier that distinguishes this compound from its isobaric regioisomers (e.g., CAS 1561934-12-0 for the 2,3-dimethyl variant). In regulated research settings where chemical identity traceability is mandatory—such as GLP-compliant preclinical studies or patent filing support—this CAS-specific procurement ensures that the correct regioisomer is documented, received, and archived .

Application

Selection Property

Validation Focus

Monoamine transporter SAR library synthesis

Regioisomer-defined cyclohexyl scaffold

DAT/SERT/NET selectivity profiling

Conformational analysis of 1,1-disubstituted cyclohexanes

Sterically biased ring system with polar methoxy group

Chair-flip equilibrium assessment by NMR

Chromatographic method development

Distinct predicted pKa and boiling point

Retention behavior benchmarking vs. less basic analogs

Procurement quality assurance for regioisomer-sensitive projects

Unique CAS 1560506-93-5 identity

Identity traceability and CoA verification

• [1] Sunovion Pharmaceuticals Inc. (2014). Cycloalkylamines as monoamine reuptake inhibitors. US Patent 9,868,718 B2. View Source
• [2] Georg Thieme Verlag KG. (1997). Diastereo- and Enantioselective Synthesis of Dimethylcyclohexanamines by Asymmetric Reductive Amination. Synthesis, 1997(11), 1325–1330. DOI: 10.1055/s-1997-1340. View Source